1-((2-amino-2-oxoethyl)thio)-4-benzyl-N-isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: 1-(2-amino-2-oxoethyl)sulfanyl-4-benzyl-5-oxo-N-propan-2-yl-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C22H22N6O3S/c1-13(2)24-19(30)15-8-9-16-17(10-15)28-21(25-26-22(28)32-12-18(23)29)27(20(16)31)11-14-6-4-3-5-7-14/h3-10,13H,11-12H2,1-2H3,(H2,23,29)(H,24,30)
• InChI Key: KQISGQRIBSMPHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC2=C(C=C1)C(=O)N(C3=NN=C(N23)SCC(=O)N)CC4=CC=CC=C4
• Molecular Formula: C22H22N6O3S
• Molecular Weight: 450.5 g/mol

Description

The compound “1-((2-amino-2-oxoethyl)thio)-4-benzyl-N-isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide” belongs to a class of compounds known as [1,2,4]triazolo[4,3-a]quinazoline derivatives. These compounds are known for their versatile biological activities and are readily capable of binding in the biological system with a variety of enzymes and receptors.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]quinazoline derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinazoline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

The molecular structure of these compounds includes two carbon and three nitrogen atoms in the five-membered aromatic azole chain. The 1H NMR spectra of these compounds revealed singlet signals at about 9.40 corresponding to NH proton next to quinoxaline ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include aromatic nucleophilic substitution. The electrophilic character of the carbon in these compounds leads to reactions with carbonyl derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are largely determined by their molecular structure. The presence of the triazole moiety and the quinoxaline ring contributes to their ability to bind with various enzymes and receptors.

Scientific Research Applications

Anticancer Research

• The compound’s quinazoline core structure suggests potential anticancer activity. Researchers investigate its effects on tumor cell growth, apoptosis, and metastasis inhibition. .

Antimicrobial Properties

• [(2-Amino-2-oxoethyl)thio]acetic acid exhibits antibacterial and antifungal properties. Scientists explore its efficacy against drug-resistant strains, including MRSA (methicillin-resistant Staphylococcus aureus) and Candida species. .

Neuropharmacology

• The compound’s triazoloquinazoline scaffold suggests neuroactive potential. Researchers study its effects on neurotransmitter receptors, neuronal excitability, and neuroprotection. .

Cardiovascular Research

• [(2-Amino-2-oxoethyl)thio]acetic acid may impact cardiovascular health. Investigations explore its vasodilatory effects, potential antiplatelet activity, and interactions with ion channels. .

Chemical Biology and Enzyme Inhibition

• Researchers use this compound as a chemical probe to study enzyme function. Its thioether group interacts with cysteine residues, making it valuable for covalent enzyme inhibition studies. .

Synthetic Methodology Development

• The synthesis of [(2-Amino-2-oxoethyl)thio]acetic acid involves interesting chemistry. Scientists explore efficient routes, novel reagents, and green methodologies. .

Mechanism of Action

The mechanism of action of these compounds involves their ability to bind with various enzymes and receptors in the biological system. They exhibit inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against tested cell lines in vitro.

Safety and Hazards

While the specific safety and hazards of “1-((2-amino-2-oxoethyl)thio)-4-benzyl-N-isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide” are not mentioned in the available resources, it’s worth noting that compounds in this class have been evaluated for their cytotoxicity. Most of the tested compounds exhibited cytotoxicity at certain concentrations.

Future Directions

The future directions in the research of these compounds involve further exploration of their antimicrobial and antiviral potentials. The presence of piperazine subunit or its isosteres enhances the antimicrobial activity of the fused triazoles ring systems. Therefore, future research could focus on incorporating different [1,3,4]-oxadiazole and [1,2,4]-triazole subunits onto the [1,2,4]-triazolo[4,3-a]quinazoline ring.